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Compound of Interest

Compound Name:
Uridine 5'-Diphosphate Sodium

Salt

Cat. No.: B15572649 Get Quote

Introduction

Uridine 5'-Diphosphate Sodium Salt (UDP-Na2) is a nucleotide of significant interest in

biomedical research and drug development. It serves as a crucial signaling molecule, primarily

acting as a potent and selective agonist for the P2Y6 receptor, and is also known to be an

antagonist of the P2Y14 receptor.[1][2][3][4] Its involvement in various physiological processes,

including RNA biosynthesis, cellular metabolism, and inflammatory responses, makes it a key

compound for in vitro and in vivo studies.[1][5][6] Accurate and consistent preparation of UDP-

Na2 stock solutions is paramount for obtaining reliable and reproducible experimental results.

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the proper handling, dissolution, and storage of UDP-Na2.

Chemical and Physical Properties

Uridine 5'-Diphosphate Sodium Salt is a white to off-white powder.[1][5] It is essential to be

aware of its key properties to ensure proper handling and solution preparation.
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Property Value

Molecular Formula C₉H₁₂N₂Na₂O₁₂P₂[1][7][8]

Molecular Weight 448.12 g/mol (anhydrous basis)[1][6][7]

Appearance White to Off-white Powder[1][5]

Purity Typically ≥96.0% by HPLC[1][6]

Solubility and Stability

Proper dissolution and storage are critical for maintaining the integrity and activity of UDP-Na2.

Parameter Recommendation

Recommended Solvent

High-purity water (e.g., sterile, nuclease-free

water) is the preferred solvent. Some suppliers

also report solubility in DMSO, though water is

more common for biological applications.[3][9]

Solubility in Water

Solubility is reported variably, with

concentrations of 50 mg/mL, 90 mg/mL, and

111 mg/mL being cited.[3][6][9] It is

recommended to start with a slightly lower

concentration and assist dissolution if

necessary.

Dissolution Aids
Sonication and gentle heating may be used to

aid dissolution in water.[9]

Storage of Powder

Store the solid compound at -20°C under an

inert atmosphere for long-term stability (up to 3

years).[1][3][5][6]

Storage of Stock Solutions

Aliquot stock solutions to avoid repeated freeze-

thaw cycles. Store at -20°C for up to 1 month or

at -80°C for up to 1 year.[3]
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Experimental Protocol: Preparation of a 100 mM
UDP-Na2 Stock Solution
This protocol details the steps for preparing a 100 mM aqueous stock solution of Uridine 5'-
Diphosphate Sodium Salt.

Materials

Uridine 5'-Diphosphate Sodium Salt (UDP-Na2) powder

Sterile, nuclease-free water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile microcentrifuge tubes (for aliquots)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Optional: Sonicator water bath

Procedure

Pre-dissolution Preparations:

Bring the UDP-Na2 powder container to room temperature before opening to prevent

condensation of moisture, as the compound can be moisture-sensitive.[10]

Ensure all equipment, including tubes and pipette tips, is sterile and nuclease-free to

prevent degradation of the nucleotide.

Weighing the Compound:

Tare the analytical balance with a sterile conical tube.
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Carefully weigh the desired amount of UDP-Na2 powder into the tube. For example, to

prepare 10 mL of a 100 mM solution (MW = 448.12 g/mol ), you would weigh out 44.81

mg. Calculation: 0.1 mol/L * 0.010 L * 448.12 g/mol = 0.44812 g = 448.12 mg (adjust for 10

mL volume: 44.81 mg)

Dissolution:

Add a portion of the sterile, nuclease-free water to the tube containing the UDP-Na2

powder (e.g., add 8 mL for a final volume of 10 mL).

Vortex the tube for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes, or until the solution is clear. Gentle warming can also be applied if necessary.[9]

Once fully dissolved, add sterile, nuclease-free water to reach the final desired volume

(e.g., 10 mL).

Sterilization and Aliquoting:

While not always necessary depending on the application, the stock solution can be filter-

sterilized using a 0.22 µm syringe filter if absolute sterility is required.

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This is crucial to minimize contamination and degradation from repeated freeze-

thaw cycles.[3]

Storage:

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[3]

Quality Control
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For applications requiring high precision, the concentration of the stock solution can be verified

by UV-Vis spectrophotometry. The molar extinction coefficient (ε) for UDP at its maximum

absorbance wavelength (λmax) of 262 nm at pH 7.0 is approximately 10,000 M⁻¹cm⁻¹.

Visualizations
Experimental Workflow

The following diagram illustrates the key steps involved in the preparation of a UDP-Na2 stock

solution.
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Workflow for UDP-Na2 Stock Solution Preparation
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Caption: Workflow for preparing a Uridine 5'-Diphosphate Sodium Salt (UDP-Na2) stock

solution.

Signaling Pathway Involvement

UDP is a well-known agonist of the P2Y6 receptor, a G protein-coupled receptor (GPCR). The

activation of this pathway is involved in various cellular responses, including the release of

inflammatory mediators.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b15572649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UDP-P2Y6 Receptor Signaling Pathway
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Caption: Simplified signaling pathway of the P2Y6 receptor activated by its agonist, UDP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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